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Compound of Interest

Compound Name: 3-(Dibutylamino)-1-propanol

Cat. No.: B043655

An In-depth Technical Guide on 3-(Dibutylamino)-1-propanol

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is fundamental. This document provides core technical data on 3-
(Dibutylamino)-1-propanol, a valuable chemical intermediate in various synthesis processes.

Chemical Identity and Properties

3-(Dibutylamino)-1-propanol, also known as N,N-Dibutylpropanolamine, is an organic
compound utilized in the synthesis of more complex molecules, including active pharmaceutical
ingredients (APIs).[1] Its key identifiers and physicochemical properties are summarized below
for clear reference.

Identifier Value

IUPAC Name 3-(dibutylamino)propan-1-ol[2][3]
Molecular Formula C11H25NOI[1][2][3][4]

Molecular Weight 187.32 g/mol [1][2][4]

CAS Number 2050-51-3[1][3][4]

1-Propanol, 3-(dibutylamino)-, 3-
Synonyms Dibutylaminopropan-1-ol, gamma-Di-n-

butylaminopropanol[2][3]
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Structural and Molecular Relationship

The fundamental properties of a chemical compound are directly derived from its name and
structure. The following diagram illustrates the logical relationship between the common name
of the compound and its corresponding molecular formula and weight.

3-(Dibutylamino)-1-propanol

Molecular Formula Molecular Weight
C11H25NO 187.32 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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